Cas no 2228691-71-0 (1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine
• CAS No: 2228691-71-0
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5974519
• PubChem ID: 165635248
• Update Time: 2025-10-29

1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine
• 2228691-71-0
• EN300-1988402
• [1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutyl]methanamine

• Inchi： 1S/C12H14ClNO2/c13-9-4-8(12(6-14)2-1-3-12)5-10-11(9)16-7-15-10/h4-5H,1-3,6-7,14H2
• InChI Key： USLXPESWVLVONA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(CN)CCC1)OCO2

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine (CAS No. 2228691-71-0)

1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine (CAS No. 2228691-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclobutylmethanamine moiety linked to a 7-chloro-1,3-dioxaindan core, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for novel bioactive molecules, given its balanced lipophilicity and molecular rigidity.

In recent years, the demand for heterocyclic compounds like 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine has surged, driven by advancements in medicinal chemistry and small-molecule therapeutics. This compound aligns with the growing trend of exploring fused-ring systems for targeted drug design, especially in neurological and metabolic disorders. Its chloro-substituted dioxaindan structure offers opportunities for further derivatization, a key focus area in modern high-throughput screening platforms.

The synthesis of CAS No. 2228691-71-0 typically involves multi-step organic reactions, including cyclobutylation and amine functionalization, which are critical topics in contemporary green chemistry discussions. Environmental sustainability in chemical production is a hot-button issue, and researchers are actively investigating solvent-free or catalytic methods to optimize the yield of such compounds. This aligns with broader industry efforts to reduce waste and energy consumption, a recurring theme in AI-driven drug discovery forums and academic publications.

From an analytical perspective, 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine requires advanced characterization techniques such as NMR spectroscopy and mass spectrometry due to its complex stereochemistry. These methods are frequently searched in conjunction with structural elucidation challenges, reflecting the compound's relevance in analytical chemistry communities. Its stability under various pH conditions also makes it a candidate for formulation studies, another trending topic in pharmaceutical development.

Beyond pharmaceuticals, the compound’s rigid bicyclic framework has implications for material science, particularly in designing organic semiconductors or polymeric additives. The integration of dioxaindan derivatives into functional materials is a nascent field, often discussed in nanotechnology research circles. This interdisciplinary potential positions CAS No. 2228691-71-0 as a versatile candidate for patents and collaborative projects bridging chemistry and engineering.

In summary, 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutylmethanamine exemplifies the convergence of synthetic innovation and application diversity. Its study addresses pressing questions in drug-likeness optimization and sustainable synthesis, while its structural features continue to inspire cross-disciplinary research. As the scientific community prioritizes molecular complexity and functional adaptability, this compound remains a compelling case study for future breakthroughs.